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Compound of Interest

Compound Name: Feigrisolide D

Cat. No.: B1245085 Get Quote

While initial studies have identified Feigrisolide D as a moderate inhibitor of 3α-hydroxysteroid

dehydrogenase (3α-HSD), a critical lack of cross-validation studies from independent

laboratories prevents a comprehensive understanding of its bioactivity and therapeutic

potential. Researchers and drug development professionals are therefore reliant on the initial

discovery data, which, while promising, awaits independent verification to solidify its standing

as a viable bioactive compound.

Feigrisolide D belongs to a family of macrolide compounds, the Feigrisolides, isolated from

Streptomyces griseus. The primary bioactivity reported for Feigrisolide D is its inhibitory effect

on 3α-HSD, an enzyme implicated in the metabolism of steroid hormones and potentially

involved in various disease states. However, the available data is confined to the findings of the

original research group, highlighting a significant gap in the scientific record. Without

independent replication and validation, the robustness and reproducibility of these findings

remain to be definitively established.

Comparative Bioactivity of Feigrisolides
The initial discovery of Feigrisolides also characterized the bioactivities of its analogs:

Feigrisolides A, B, and C. A comparative summary of their reported activities is presented

below. It is important to note that this data originates from a single study and has not been

subjected to inter-laboratory validation.
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Compound Reported Bioactivity Potency

Feigrisolide D
Inhibition of 3α-hydroxysteroid

dehydrogenase (3α-HSD)
Medium

Feigrisolide A
Inhibition of 3α-hydroxysteroid

dehydrogenase (3α-HSD)
Medium

Feigrisolide B
Antibacterial, Cytotoxic,

Antiviral

Strong (Antibacterial), Medium

(Cytotoxic, Antiviral)

Feigrisolide C
Inhibition of 3α-hydroxysteroid

dehydrogenase (3α-HSD)
Medium

Experimental Protocols
Detailed experimental protocols for the bioactivity assays of Feigrisolide D are not extensively

available in the public domain. The foundational study by Tang et al. provides a general

description of the methods used. A generalized workflow for a 3α-HSD inhibition assay, based

on common laboratory practices, is outlined below.
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General Workflow for 3α-HSD Inhibition Assay
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A generalized workflow for a 3α-HSD inhibition assay.
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Signaling Pathway Context
The inhibition of 3α-HSD by Feigrisolide D suggests a potential modulation of steroid hormone

signaling pathways. 3α-HSD is a key enzyme in the metabolic pathway of androgens and other

steroids. By inhibiting this enzyme, Feigrisolide D could potentially alter the levels of active

steroid hormones, thereby influencing downstream cellular processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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